Cas no 648439-12-7 (Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride)
648439-12-7 structure
Product Name:Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride
CAS No:648439-12-7
MF:C13H10Cl2F3N
MW:308.126411914825
CID:414373
PubChem ID:71378323
Update Time:2025-04-19
Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride Chemical and Physical Properties
Names and Identifiers
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- Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride
- 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine,hydrochloride
- 2-(Chloromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine--hydrogen chloride (1/1)
- 2-(Chloromethyl)-6-[4-(trifluoromethyl)phenyl]pyridine;hydrochloride
- 648439-12-7
- DTXSID80800944
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- Inchi: 1S/C13H9ClF3N.ClH/c14-8-11-2-1-3-12(18-11)9-4-6-10(7-5-9)13(15,16)17;/h1-7H,8H2;1H
- InChI Key: GURXZAIQEOQGTI-UHFFFAOYSA-N
- SMILES: ClCC1=CC=CC(C2C=CC(C(F)(F)F)=CC=2)=N1.Cl
Computed Properties
- Exact Mass: 307.0142392g/mol
- Monoisotopic Mass: 307.0142392g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 262
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9Ų
Pyridine, 2-(chloromethyl)-6-[4-(trifluoromethyl)phenyl]-, hydrochloride Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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